
Technical Guide: 4-Chloro-1-(chloromethoxy)-2-
fluorobenzene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
4-Chloro-1-(chloromethoxy)-2-

fluorobenzene

Cat. No.: B13205554

Get Quote

CAS Number: 1849281-83-9[1][2]
Part 1: Executive Summary & Chemical Identity
4-Chloro-1-(chloromethoxy)-2-fluorobenzene is a highly reactive aryl chloromethyl ether.

Unlike standard benzyl chlorides (where the chlorine is attached to a benzylic carbon), this

compound features a chlorine atom on a methoxy group attached directly to the phenolic

oxygen. This structural motif (

) renders it a potent alkylating agent, primarily used to introduce the (4-chloro-2-
fluorophenoxy)methyl moiety into target molecules or to serve as a linker in fragment-based
drug discovery.

Physicochemical Profile[3][4][5][6]
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Property Data Note

CAS Number 1849281-83-9 Validated Registry Number

IUPAC Name
4-Chloro-1-(chloromethoxy)-2-

fluorobenzene

Molecular Formula

Molecular Weight 195.02 g/mol

Physical State Colorless to pale yellow liquid Predicted based on analogs

Boiling Point ~85–90 °C (at 10 mmHg)
Extrapolated from MOM-

Cl/Benzyl-Cl

Density ~1.35 g/cm³
High density due to

halogenation

Solubility Soluble in DCM, THF, Toluene Reacts violently with water

Stability Moisture Sensitive
Hydrolyzes to phenol,

formaldehyde, HCl

Part 2: Synthesis & Manufacturing Protocol
Core Directive: The synthesis of aryl chloromethyl ethers requires anhydrous conditions to

prevent hydrolysis. The most reliable method involves the chloromethylation of the parent

phenol using paraformaldehyde and hydrogen chloride gas.

Reaction Scheme
The reaction proceeds via the formation of a hemiacetal intermediate, which is rapidly

converted to the

-chloroether by HCl.

Detailed Laboratory Protocol
Note: This procedure involves the generation of a potent alkylating agent. All steps must be

performed in a fume hood.
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Reagents:

Precursor: 4-Chloro-2-fluorophenol (CAS 348-51-6).

Reagent: Paraformaldehyde (powder).

Reagent: Anhydrous HCl gas (or generated in situ).

Catalyst/Desiccant: Anhydrous Calcium Chloride (

).[1]

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube, and a

drying tube (

). Purge with nitrogen.

Dissolution: Charge the flask with 4-Chloro-2-fluorophenol (1.0 eq) and Paraformaldehyde

(1.2 eq). Add anhydrous DCM (5-10 volumes).

Activation: Cool the suspension to 0°C using an ice/salt bath. Add anhydrous

(0.5 eq) to scavenge water produced during the reaction.

Chloromethylation: Bubble anhydrous HCl gas slowly through the mixture. Maintain

temperature <5°C. The paraformaldehyde will depolymerize and dissolve as the reaction

proceeds.

Completion: Monitor by TLC (aliquot quenched in methanol; look for the methyl ether

derivative) or NMR. Reaction is typically complete in 2–4 hours.

Work-up (Anhydrous):

Stop HCl flow and purge with nitrogen to remove excess acid.
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Filter off the solid

under an inert atmosphere.

Concentrate the filtrate under reduced pressure (rotary evaporator) at low temperature

(<30°C). Do not use a water bath above 35°C as the product is thermally unstable.

Purification: Vacuum distillation is possible but risky due to decomposition. For most

applications, the crude residue (purity >90%) is used immediately.

Part 3: Reactivity & Applications
This compound acts as a "hard" electrophile. Its reactivity is driven by the leaving group ability

of the chloride, assisted by the lone pair on the oxygen (oxocarbenium ion character).

Introduction of the Phenoxymethyl Linker
It reacts with nucleophiles (amines, alcohols, thiols) to attach the (4-chloro-2-

fluorophenoxy)methyl group.

Reaction:

Application: This motif is often found in agrochemicals and specific kinase inhibitors where a

flexible ether linker is required.

Formaldehyde Equivalent
In the presence of strong Lewis acids, it can act as a source of an electrophilic methylene

group, though this is less common than using MOM-Cl.

Visualization of Reaction Pathways

4-Chloro-2-fluorophenol
4-Chloro-1-(chloromethoxy)-

2-fluorobenzene
(CAS 1849281-83-9)

+ (CH2O)n + HCl

N-Alkylation Product
(Aminomethyl ether)+ R-NH2 / Base

Hydrolysis Product
(Phenol + CH2O + HCl)

+ H2O (Moisture)

Click to download full resolution via product page
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Caption: Reaction pathways showing synthesis from phenol and subsequent divergence to N-

alkylation or hydrolysis.

Part 4: Health, Safety, and Environment (HSE)
CRITICAL WARNING: Chloromethyl ethers are structurally related to Chloromethyl Methyl

Ether (MOM-Cl) and Bis(chloromethyl) ether, which are known human carcinogens.

Carcinogenicity: Treat this compound as a suspected carcinogen. It is an alkylating agent

capable of modifying DNA.

Acute Toxicity: Highly toxic by inhalation and skin absorption. It is a lachrymator.[1]

Hydrolysis Hazard: Upon contact with moisture (lungs, eyes, mucous membranes), it

releases HCl (corrosive acid) and Formaldehyde (toxic/fixative).

Handling Protocol:

Engineering Controls: Use only in a certified Class II chemical fume hood.

PPE: Double nitrile gloves (or Silver Shield® laminate gloves), chemical goggles, and a

lab coat.

Decontamination: Quench spills with a solution of aqueous ammonia or dilute sodium

hydroxide to neutralize the acid and destroy the alkylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzyl chloromethyl ether | 3587-60-8 [chemicalbook.com]

2. 53145-38-3|2-Chloro-6-fluoroanisole|BLD Pharm [bldpharm.com]
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fluorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
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chloromethoxy-2-fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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